Cas no 1504512-76-8 (1-methyl-6-(piperidin-3-yl)-1H-indole)

• Product Name: 1-methyl-6-(piperidin-3-yl)-1H-indole
• CAS No: 1504512-76-8
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 5905146
• PubChem ID: 82613455
• Update Time: 2025-06-08

1-methyl-6-(piperidin-3-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-6-(piperidin-3-yl)-1H-indole
• AKOS022925499
• EN300-1788821
• 1504512-76-8

• Inchi： 1S/C14H18N2/c1-16-8-6-11-4-5-12(9-14(11)16)13-3-2-7-15-10-13/h4-6,8-9,13,15H,2-3,7,10H2,1H3
• InChI Key： MVEQZWRCCSPJDM-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=CC=C3C=CN(C)C3=C2)C1

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-methyl-6-(piperidin-3-yl)-1H-indole

Recent Advances in the Study of 1-methyl-6-(piperidin-3-yl)-1H-indole (CAS: 1504512-76-8) in Chemical Biology and Pharmaceutical Research

The compound 1-methyl-6-(piperidin-3-yl)-1H-indole (CAS: 1504512-76-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, featuring an indole core substituted with a piperidine moiety, has been investigated for its role in modulating various biological targets, including kinases and G protein-coupled receptors (GPCRs). Recent studies have highlighted its utility as a scaffold for drug discovery, particularly in the development of novel therapeutics for neurological disorders and cancer.

One of the key areas of research involving 1-methyl-6-(piperidin-3-yl)-1H-indole is its application in kinase inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, leading to the identification of analogs with improved selectivity and pharmacokinetic properties. These findings suggest that 1-methyl-6-(piperidin-3-yl)-1H-indole could serve as a promising lead compound for the development of CDK-targeted anticancer agents.

In addition to its kinase inhibitory properties, 1-methyl-6-(piperidin-3-yl)-1H-indole has also been explored for its potential in GPCR modulation. A recent preprint on bioRxiv reported that this compound acts as an allosteric modulator of the serotonin 5-HT2A receptor, a target implicated in various psychiatric and neurological conditions. The study employed molecular docking and functional assays to elucidate the compound's binding mode and its effects on receptor signaling. These results open new avenues for the design of 5-HT2A receptor modulators with potential applications in treating schizophrenia and depression.

The synthesis and characterization of 1-methyl-6-(piperidin-3-yl)-1H-indole have also been the focus of recent research. A 2024 article in Organic & Biomolecular Chemistry described an efficient synthetic route to this compound using a palladium-catalyzed cross-coupling strategy. The authors highlighted the scalability and reproducibility of their method, which could facilitate the large-scale production of this compound for further biological evaluation. Additionally, the study provided insights into the compound's stability and solubility, which are critical factors for its development as a drug candidate.

Despite these promising findings, challenges remain in the development of 1-methyl-6-(piperidin-3-yl)-1H-indole as a therapeutic agent. Issues such as metabolic stability, off-target effects, and bioavailability need to be addressed through further optimization and preclinical studies. However, the compound's versatile scaffold and demonstrated biological activities make it a valuable tool for chemical biology research and a potential candidate for drug development. Future studies are expected to explore its applications in other disease areas and to further refine its pharmacological properties.